7-(2-pyrrolidin-1-ylbenzoyl)-2,7-diazaspiro[4.4]nonane-1,3-dione

• IUPAC Name: 7-(2-pyrrolidin-1-ylbenzoyl)-2,7-diazaspiro[4.4]nonane-1,3-dione
• InChI: InChI=1S/C18H21N3O3/c22-15-11-18(17(24)19-15)7-10-21(12-18)16(23)13-5-1-2-6-14(13)20-8-3-4-9-20/h1-2,5-6H,3-4,7-12H2,(H,19,22,24)
• InChI Key: PRLOEYXERHLFRC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC=CC=C2C(=O)N3CCC4(C3)CC(=O)NC4=O
• Molecular Formula: C18H21N3O3
• Molecular Weight: 327.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves the reaction of 4-acylpyrrolidine-2,3-diones with 1,1-diarylethenes using Mn(III)-based oxidation, resulting in good yields of spirocyclic products. The reaction conditions ensure the integrity of the pyrrolidinedione ring, which becomes part of the spiro framework (Huynh, Nguyen, & Nishino, 2017). Efficient methods for synthesizing triazaspiro[4.4]nonane derivatives have also been developed, providing high yields without additional purification steps (Krolenko et al., 2015).

Molecular Structure Analysis

The molecular structures of diazaspiro[4.4]nonane derivatives have been elucidated through X-ray analysis, revealing the crystalline nature and detailing the arrangement within the spirocyclic framework (Silaichev et al., 2013). These studies provide insights into the geometric configuration and stereochemistry of the compounds.

Chemical Reactions and Properties

The chemical reactivity and properties of these compounds can vary significantly based on their structural features. Multicomponent reactions involving isocyanides have been used to synthesize related compounds under different conditions, demonstrating the versatility of the spirocyclic framework (Soleimani et al., 2013).

Physical Properties Analysis

The physical properties, such as melting points, solubility, and crystallinity, are crucial for understanding the behavior of these compounds under various conditions. The structural elements significantly influence these properties, impacting their potential applications and handling (Lazic et al., 2017).

Chemical Properties Analysis

The chemical properties, including reactivity towards different reagents, stability under various conditions, and potential for further functionalization, are essential for the application and modification of these compounds. The presence of multiple functional groups within the spirocyclic framework offers diverse pathways for chemical transformations and the synthesis of derivatives with varied biological activities (Smith et al., 2016).